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In the fast-paced world of research and drug development, the secure and compliant disposal
of personal information is a critical, yet often overlooked, aspect of laboratory and clinical
operations. The California Consumer Privacy Act (CCPA), as amended by the California
Privacy Rights Act (CPRA), mandates stringent requirements for how businesses handle and
dispose of consumer data, including the sensitive information often collected in research and
clinical trials. Adherence to these regulations is not only a matter of legal compliance but also a
cornerstone of building and maintaining trust with research participants and the public.

This guide provides essential, step-by-step procedures for the proper disposal of personal
information in accordance with the CCPA, tailored for researchers, scientists, and drug
development professionals.

Core Principles of CCPA-Compliant Disposal

The CCPA grants California residents the right to request the deletion of their personal
information.[1] Businesses must respond to these requests and have secure procedures in
place for data destruction. The key principle is that personal information must be rendered
"unreadable, indecipherable, and otherwise cannot be reconstructed.” This applies to both
physical and electronic records.

Disposal of Physical Records in a Research Setting

Physical records in a research environment, such as laboratory notebooks, informed consent
forms, and printed patient data, must be securely destroyed when no longer needed, in
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accordance with retention policies and consumer deletion requests.

Recommended Disposal Methods for Physical Records:

Method

Description

Best For

Cross-Cut Shredding

Reduces paper to small,
confetti-like pieces, making
reconstruction extremely
difficult. This is a higher
security level than strip-

shredding.

Paper documents containing
personal identifiers, patient
information, and research

notes.

Pulping

A process where paper is
mixed with water and
chemicals to break down the

fibers, turning it back into a raw

pulp.

Large volumes of paper

records.

Pulverization

The process of grinding
materials into a fine powder or
dust.

A variety of materials, including
paper, plastic ID cards, and

other non-electronic media.

Incineration

Burning physical records to
ash. While effective, it may
have environmental

considerations.

A wide range of combustible

materials.

Operational Steps for Physical Record Disposal:

e Segregate and Secure: Identify and separate all physical records containing personal

information that are designated for disposal. Store these materials in locked, secure

containers until they can be destroyed.

o Choose a Destruction Method: Select an appropriate disposal method from the table above

based on the sensitivity of the information and the volume of materials. For most laboratory

and clinical settings, cross-cut shredding is a practical and secure option.
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» Engage a Certified Vendor (Recommended): For larger volumes or to ensure a high level of
security and compliance, partner with a professional shredding service.

o Ensure the vendor provides a Certificate of Destruction, which serves as a formal record
of the destruction process.

o If the vendor handles protected health information (PHI), they must be willing to sign a
HIPAA Business Associate Agreement.

 In-House Destruction: If destroying records in-house, use a HIPAA-compliant cross-cut
shredder. Ensure that the shredded material is disposed of in a way that it cannot be
reconstructed.

e Maintain a Log: Document the destruction of all physical records containing personal
information. This log should include the date of destruction, the method used, and the types
of documents destroyed.

Disposal of Electronic Data and Media

Electronic records, which constitute the bulk of data in modern research, require specific
sanitization methods to ensure that the data is irrecoverable. The National Institute of
Standards and Technology (NIST) Special Publication 800-88 provides widely accepted
guidelines for media sanitization.

NIST 800-88 Media Sanitization Methods:
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Method Description Best For

Uses logical techniques to

sanitize data in all user-

addressable storage locations Reusing media within the
Clear for protection against simple, organization where the data is

non-invasive data recovery of low sensitivity.

techniques. This is typically

done by overwriting the data.

Uses physical or logical

techniques that render target

data recovery infeasible using _ _ _

Reusing media outside of the

state-of-the-art laboratory L .
Purge ) ) organization or for media

techniques. Methods include o »

_ _ containing sensitive data.

degaussing (for magnetic

media) and cryptographic

erase.

Renders the media unable to ) ) )

] Media that is at the end of its
be reused by physically ] ) ] N
o ] life or contains highly sensitive

Destroy damaging it. Methods include

disintegration, pulverization,

melting, and incineration.

data that must not be

compromised.

Operational Steps for Electronic Data and Media Disposal:

« |dentify and Categorize Data: Locate all personal information on electronic media, including

hard drives, servers, backup tapes, and portable devices. Categorize the data based on its

sensitivity (e.g., genomic data, clinical trial results with patient identifiers).

e Genomic Data Considerations: Under California's Genetic Information Privacy Act (GIPA),

consumers have the right to have their biological samples destroyed and their genetic data

deleted.[2] Direct-to-consumer genetic testing companies must provide a straightforward way

for consumers to make these requests.[2] While GIPA is specific, its principles should guide

the handling of all genomic data.

o Select the Appropriate Sanitization Method:
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o For hard drives and servers containing sensitive research data, the Purge or Destroy
methods are recommended. Cryptographic erase, where the encryption key is destroyed,
is a highly effective purging technique.

o For end-of-life media, physical destruction is the most secure option.

o De-identification as a Preliminary Step: Before disposal, consider de-identifying datasets
where feasible. Under the CCPA, information that is properly de-identified is no longer
considered personal information. However, the de-identification process must meet the
standards set forth in the regulation.

e Engage a Certified E-Waste and Data Destruction Vendor: For secure and compliant
disposal of electronic media, it is best practice to use a certified vendor that can provide a
Certificate of Destruction.

e Document the Process: Maintain detailed records of all electronic media sanitization and
destruction, including the date, method used, and the specific media destroyed.

Logical Workflow for CCPA-Compliant Data
Disposal
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Caption: CCPA-Compliant Data Disposal Workflow
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By implementing these procedures, research organizations and drug development
professionals can ensure they are not only compliant with the CCPA but are also upholding the
highest standards of data privacy and security, thereby fostering a culture of trust and
responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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